2-(Dimethylamino)-2-phenylacetic acid
Overview
Description
“2-(Dimethylamino)benzoic acid” is a compound with the molecular formula C9H11NO2 . It is used as a chemical and organic intermediate . The molecular weight of this compound is 165.19 g/mol .
Synthesis Analysis
While specific synthesis methods for “2-(Dimethylamino)-2-phenylacetic acid” were not found, there are studies on the synthesis of related compounds. For instance, “2-(Dimethylamino)ethyl methacrylate” oligomers have been synthesized via photoinitiation . Another study reported the synthesis of diblock copolymers of poly [2-(dimethylamino) ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS) via RAFT .
Molecular Structure Analysis
The molecular structure of “2-(Dimethylamino)benzoic acid” includes a benzene ring with a carboxylic acid group and a dimethylamino group attached . The InChIKey for this compound is DVVXXHVHGGWWPE-UHFFFAOYSA-N .
Scientific Research Applications
Drug and Gene Delivery Systems
The compound is used in the creation of amphiphilic block copolymers, which are used in drug and gene delivery systems . These copolymers can load simultaneously anticancer drugs and nucleic acids, which is expected to significantly improve cancer therapy .
Anticancer Therapy
The compound is used in the creation of thermosensitive and crosslinked nanogels, which are exploited in anticancer therapy as a drug delivery system . These nanogels can deliver drugs like doxorubicin .
Ocular Drug Delivery Systems
The compound is used in the creation of crosslinked nanogels, which are used as ocular drug delivery systems . These nanogels can deliver drugs like pilocarpine hydrochloride .
Controlled Pesticide Release
The compound is used in the creation of stimuli-responsive chitosan copolymers, which are used for controlled pesticide release . These copolymers can control the release of pesticides like pyraclostrobin .
Improving Photostability of Pesticides
The compound is used in the creation of microcapsules, which can improve the photostability of pesticides . These microcapsules can protect pesticides like pyraclostrobin from degradation under ultraviolet light irradiation .
Reducing Acute Toxicity of Pesticides
The compound is used in the creation of microcapsules, which can reduce the acute toxicity of pesticides . These microcapsules can reduce the initial acute toxicity of pesticides like pyraclostrobin against aquatic organisms .
Future Directions
While specific future directions for “2-(Dimethylamino)-2-phenylacetic acid” were not found, there are studies discussing the future directions of related compounds. For instance, atom transfer radical polymerizations, which can involve “2-(Dimethylamino)ethyl methacrylate”, are recognized as emerging technologies with the potential to make our planet more sustainable .
properties
IUPAC Name |
2-(dimethylamino)-2-phenylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-11(2)9(10(12)13)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLOBRLOZPSSKKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(C1=CC=CC=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90311293 |
Source
|
| Record name | 2-(dimethylamino)-2-phenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90311293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethylamino)-2-phenylacetic acid | |
CAS RN |
14758-99-7 |
Source
|
| Record name | 14758-99-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=241086 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(dimethylamino)-2-phenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90311293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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